Cas no 2171283-85-3 (3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171283-85-3
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 6104657
• PubChem ID: 165584972
• Update Time: 2025-06-12

3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 2171283-85-3
• EN300-1575717
• 3-chloro-5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid

• Inchi： 1S/C26H23ClN2O5/c1-15(10-24(30)29-18-12-16(25(31)32)11-17(27)13-18)28-26(33)34-14-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,11-13,15,23H,10,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t15-/m0/s1
• InChI Key： VGHBFMIDCNTSDV-HNNXBMFYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)NC(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Introduction to 3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic Acid (CAS No. 2171283-85-3)

3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid, identified by its CAS number 2171283-85-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its 3-chloro and 5-(3S)- substituents, contribute to its distinct chemical properties and potential therapeutic applications.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule adds to its complexity and functionality. This moiety is known for its ability to enhance the solubility and stability of bioactive molecules, which is crucial for their formulation into effective pharmaceutical agents. The combination of these structural elements makes 3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid a versatile compound with potential applications in various therapeutic areas.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The research on 3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid has been driven by its potential to interact with specific targets within these pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression.

The stereochemistry of the molecule, particularly the 3S configuration, plays a critical role in determining its biological activity. Chiral centers are often crucial for the efficacy of pharmaceutical compounds, as they can influence how the molecule interacts with biological targets. The precise stereochemical arrangement in 3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid ensures that it can effectively engage with its intended biological receptors.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been exploring its derivatives to optimize its pharmacological properties. By modifying specific functional groups or introducing new ones, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile. These efforts are part of a broader trend in medicinal chemistry where computational methods and high-throughput screening are being employed to accelerate the discovery of novel therapeutic agents.

The role of computational chemistry in understanding the behavior of complex molecules like 3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid cannot be overstated. Advanced computational techniques allow researchers to predict how this compound will interact with biological targets at the molecular level. This information is invaluable for designing experiments and guiding synthetic efforts towards developing more effective drugs.

In addition to its potential therapeutic applications, 3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid has also been studied for its role in chemical biology research. Its unique structure provides a valuable tool for investigating fundamental biological processes. By studying how this compound interacts with cellular components, scientists can gain insights into disease mechanisms and develop new strategies for intervention.

The synthesis of 3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions and stereochemistry to ensure the formation of the desired product. This process highlights the importance of expertise in synthetic chemistry for developing complex molecules like this one.

The future prospects for 3-chloro-5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid are bright, with ongoing research aimed at uncovering new applications and optimizing its properties. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in medicine and biotechnology. Their development underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing human health.